Cas no 921070-42-0 (N-{2-5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

N-{2-5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties
Names and Identifiers
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- N-{2-5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
- N-[2-[3-(2-hydroxyphenyl)-2-propanoyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
- F3258-0151
- AKOS005631908
- N-(2-(5-(2-hydroxyphenyl)-1-propionyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
- N-{2-[5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
- 921070-42-0
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- Inchi: 1S/C19H21N3O4S/c1-3-19(24)22-17(14-9-5-7-11-18(14)23)12-16(20-22)13-8-4-6-10-15(13)21-27(2,25)26/h4-11,17,21,23H,3,12H2,1-2H3
- InChI Key: XMUGQKZRQZXIBZ-UHFFFAOYSA-N
- SMILES: S(C)(NC1C=CC=CC=1C1CC(C2C=CC=CC=2O)N(C(CC)=O)N=1)(=O)=O
Computed Properties
- Exact Mass: 387.12527733g/mol
- Monoisotopic Mass: 387.12527733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 673
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 107Ų
N-{2-5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3258-0151-40mg |
N-{2-[5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
921070-42-0 | 90%+ | 40mg |
$140.0 | 2023-04-26 | |
Life Chemicals | F3258-0151-50mg |
N-{2-[5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
921070-42-0 | 90%+ | 50mg |
$160.0 | 2023-04-26 | |
Life Chemicals | F3258-0151-2μmol |
N-{2-[5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
921070-42-0 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
Life Chemicals | F3258-0151-4mg |
N-{2-[5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
921070-42-0 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
Life Chemicals | F3258-0151-75mg |
N-{2-[5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
921070-42-0 | 90%+ | 75mg |
$208.0 | 2023-04-26 | |
Life Chemicals | F3258-0151-3mg |
N-{2-[5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
921070-42-0 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
Life Chemicals | F3258-0151-1mg |
N-{2-[5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
921070-42-0 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
Life Chemicals | F3258-0151-10mg |
N-{2-[5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
921070-42-0 | 90%+ | 10mg |
$79.0 | 2023-04-26 | |
Life Chemicals | F3258-0151-25mg |
N-{2-[5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
921070-42-0 | 90%+ | 25mg |
$109.0 | 2023-04-26 | |
Life Chemicals | F3258-0151-10μmol |
N-{2-[5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide |
921070-42-0 | 90%+ | 10μl |
$69.0 | 2023-04-26 |
N-{2-5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Related Literature
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Fuguo Liu,Cuixia Sun,Wei Yang,Fang Yuan,Yanxiang Gao RSC Adv., 2015,5, 15641-15651
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Youssef Korani,Hassan Sabzyan Phys. Chem. Chem. Phys., 2016,18, 31606-31621
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Taku Shoji,Miwa Tanaka,Sho Takagaki,Kota Miura,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima Org. Biomol. Chem., 2018,16, 480-489
Additional information on N-{2-5-(2-hydroxyphenyl)-1-propanoyl-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
N-{2-5-(2-Hydroxyphenyl)-1-Propanoyl-4,5-Dihydro-1H-Pyrazol-3-Ylphenyl}Methanesulfonamide: A Comprehensive Overview
N-{2-5-(2-Hydroxyphenyl)-1-Propanoyl-4,5-Dihydro-1H-Pyrazol-3-Ylphenyl}Methanesulfonamide, commonly referred to by its CAS number 921070-42-0, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its intricate molecular structure, which includes a methanesulfonamide group attached to a phenyl ring substituted with a pyrazole moiety. The presence of the hydroxyphenyl group further adds to the compound's functional diversity, making it a subject of interest in both academic and industrial settings.
The synthesis of this compound involves a series of carefully designed multi-step reactions, often employing advanced techniques such as Suzuki coupling or Stille coupling for the formation of key intermediates. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better purity levels, making the synthesis process more efficient and scalable. The compound's structure has been optimized through computational chemistry studies, which have provided insights into its electronic properties and reactivity patterns.
One of the most promising applications of N-{2-5-(2-Hydroxyphenyl)-1-Propanoyl-4,5-Dihydro-1H-Pyrazol-3-Ylphenyl}Methanesulfonamide lies in its potential as a bioactive agent. Studies have shown that this compound exhibits significant activity against various enzymes, including kinases and proteases, which are critical targets in drug discovery. For instance, recent research has highlighted its ability to inhibit the activity of certain oncogenic kinases, suggesting its potential role in anti-cancer therapies. Additionally, the compound's hydroxyphenyl group contributes to its antioxidant properties, making it a candidate for applications in neuroprotective agents.
The structural versatility of this compound also makes it an attractive candidate for material science applications. Its ability to form stable complexes with metal ions has been explored in the context of designing new catalysts for organic transformations. Furthermore, the methanesulfonamide group imparts unique solubility characteristics, which are advantageous in polymer chemistry and nanotechnology applications.
In terms of toxicity and safety profiles, recent studies have focused on evaluating the compound's biocompatibility and environmental impact. Preliminary results indicate that it exhibits low cytotoxicity under standard experimental conditions, which is a positive indicator for its potential use in biomedical applications. However, further long-term studies are required to fully understand its safety profile and environmental fate.
Looking ahead, the development of novel derivatives of N-{2-5-(2-Hydroxyphenyl)-1-Propanoyl-4,5-Dihydro-1H-Pyrazol-3-Ylphenyl}Methanesulfonamide is expected to expand its utility across diverse domains. Researchers are actively exploring modifications to enhance its pharmacokinetic properties, such as improving bioavailability and reducing clearance rates. These efforts are supported by cutting-edge analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed insights into the compound's molecular behavior.
In conclusion, N-{2-5-(2-Hydroxyphenyl)-1-Propanoyl-4,5-Dihydro-1H-Pyrazol-3-Ylphenyl}Methanesulfonamide (CAS No: 921070-42-0) stands out as a multifaceted compound with immense potential in drug discovery, material science, and beyond. Its unique structure and functional groups continue to inspire innovative research directions, underscoring its importance in both academic and industrial contexts.
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